(6S)-5-Azaspiro[2.4]heptane-6-carboxylic Acid: Discovery & Synthesis Guide
(6S)-5-Azaspiro[2.4]heptane-6-carboxylic Acid: Discovery & Synthesis Guide
This guide provides an in-depth technical analysis of the discovery, structural rationale, and synthetic evolution of (6S)-5-Azaspiro[2.4]heptane-6-carboxylic acid (N-Boc protected form CAS: 1129634-44-1).[1] This molecule serves as a critical chiral building block for Ledipasvir (GS-5885), a blockbuster NS5A inhibitor used in the curative treatment of Hepatitis C (HCV).[1]
[1]
Introduction: The Structural Anchor of Ledipasvir
The development of Direct-Acting Antivirals (DAAs) for Hepatitis C marked a paradigm shift in medicinal chemistry.[1] Among these, Ledipasvir (Harvested as Harvoni® in combination with Sofosbuvir) stands out for its picomolar potency against HCV genotype 1.[1]
The core of Ledipasvir is an unsymmetrical bis-heterocycle linked to a fluorene scaffold. Unlike its symmetrical predecessor Daclatasvir, Ledipasvir utilizes two distinct proline mimetics to optimize binding within the NS5A dimer interface:
-
Right Wing: A bridged [2.2.1] azabicycle.[1]
-
Left Wing: The (6S)-5-azaspiro[2.4]heptane-6-carboxylic acid scaffold.[1][2]
This guide focuses on the "Left Wing" spiro-proline moiety, detailing how its specific conformational rigidity drives potency and the process chemistry innovations required to manufacture it at metric-ton scale.[1]
Discovery History & SAR Logic
From Symmetry to Asymmetry
Early NS5A inhibitors like Daclatasvir were symmetrical dimers, exploiting the C2 symmetry of the NS5A protein homodimer. However, Gilead scientists (Link et al., 2014) discovered that breaking this symmetry could improve potency against resistant variants (like Y93H) and optimize pharmacokinetic (PK) profiles.[1]
The Role of the Spiro-Cyclopropyl Ring
The transition from a standard L-proline to the 5-azaspiro[2.4]heptane system was driven by the need to restrict the pyrrolidine ring pucker.[1]
-
Conformational Lock: The spiro-cyclopropyl group at the C4 position of the proline ring locks the nitrogen lone pair orientation and the carboxylate vector, reducing the entropic penalty upon binding to NS5A.
-
Metabolic Stability: The steric bulk of the spiro ring blocks oxidative metabolism at the susceptible C4/C5 positions, contributing to Ledipasvir’s long half-life (37–45 hours).
-
Potency: The spiro scaffold contributed to a >10-fold increase in potency against Genotype 1a replicons compared to unsubstituted proline analogs.
SAR Evolution Diagram
The following diagram illustrates the logical evolution from natural proline to the optimized spiro-scaffold.
Caption: Evolution of the proline scaffold in NS5A inhibitors. The spiro-cyclopropyl modification provides superior rigidification compared to fluoro-substitution.[1]
Synthesis History: From Lab Bench to Manufacturing
The synthesis of (6S)-5-azaspiro[2.4]heptane-6-carboxylic acid has evolved through three distinct generations.
Route A: The "Chiral Pool" Approach (Medicinal Chemistry)[1]
-
Starting Material: (2S,4R)-4-Hydroxyproline (natural trans-hydroxyproline).[1]
-
Strategy: Oxidation of the hydroxyl group to a ketone, followed by olefination and cyclopropanation.
-
Drawback: Long linear sequence; use of hazardous reagents (diazomethane in early iterations) or expensive Wittig reagents.[1]
Route B: The "Process" Approach (Scalable Manufacturing)[1]
-
Starting Material: (2S,4R)-N-Boc-4-hydroxyproline.[1]
-
Key Innovation: Optimization of the oxidation-olefination-cyclopropanation sequence to avoid chromatography and ensure safety at scale.
-
Mechanism:
-
TEMPO Oxidation: Converts the alcohol to a ketone safely without heavy metals (Jones reagent) or cryogenic Swern conditions.[1]
-
Wittig Olefination: Generates the exocyclic alkene.
-
Simmons-Smith Cyclopropanation: Uses Diethylzinc (
) and Diiodomethane ( ) to stereoselectively install the cyclopropane ring.[1] The Boc group directs the addition to the anti face, but careful control is needed to maximize the desired (6S) diastereomer.
-
Route C: Asymmetric Phase Transfer Catalysis (Next-Gen)[1]
-
Strategy: A "one-pot double allylic alkylation" using a chiral cinchona alkaloid catalyst.[1]
-
Advantage: Builds the spiro ring and establishes chirality in a single convergent step, avoiding the long linear sequence from hydroxyproline.
Detailed Experimental Protocols
The following protocols represent the Route B (Process Approach) , which is the industry standard for producing the intermediate at kilogram scale.
Step 1: TEMPO Oxidation of Hydroxyproline
Objective: Convert (2S,4R)-N-Boc-4-hydroxyproline to (S)-N-Boc-4-oxoproline.[1]
| Parameter | Specification |
| Reagents | (2S,4R)-N-Boc-4-hydroxyproline (1.0 eq), TEMPO (0.05 eq), NaBr (1.0 eq), NaClO (1.1 eq) |
| Solvent | Isopropyl Acetate (IPAc) / Water biphasic system |
| Temperature | 0°C to 5°C (Exothermic control essential) |
| Yield | >85% |
Protocol:
-
Charge (2S,4R)-N-Boc-4-hydroxyproline (100 g) and TEMPO (3.4 g) into Isopropyl Acetate (500 mL).
-
Cool the mixture to 0°C.
-
Add an aqueous solution of NaBr (44 g in 100 mL water).
-
Slowly dose 12.5% aqueous Sodium Hypochlorite (NaClO, bleach) over 2 hours, maintaining internal temperature <5°C. Note: The reaction color changes from orange to dark red.
-
Quench with aqueous Sodium Thiosulfate to destroy excess oxidant.
-
Separate phases. Acidify the aqueous layer with HCl and extract with IPAc.
-
Crystallize the product from IPAc/Heptane to obtain (S)-N-Boc-4-oxoproline as a white solid.[1]
Step 2: Wittig Olefination
Objective: Convert the ketone to the exocyclic alkene (4-methylene proline).[1]
Protocol:
-
Suspend Methyltriphenylphosphonium bromide (1.2 eq) in THF.
-
Add Potassium tert-butoxide (KOtBu, 1.25 eq) in portions at 0°C to generate the ylide (bright yellow suspension).
-
Add (S)-N-Boc-4-oxoproline (1.0 eq) solution in THF slowly at 0°C.
-
Warm to room temperature and stir for 4 hours.
-
Workup: Quench with water, remove THF under vacuum, and extract into Toluene.
-
Purification: The product (N-Boc-4-methylene-L-proline) is often used directly or purified via silica plug to remove triphenylphosphine oxide.[1]
Step 3: Simmons-Smith Cyclopropanation
Objective: Stereoselective formation of the spiro-cyclopropane ring.[1]
| Parameter | Specification |
| Reagents | Diethylzinc ( |
| Solvent | Dichloromethane (DCM) or Toluene |
| Safety |
Protocol:
-
Dissolve N-Boc-4-methylene-L-proline (50 g) in anhydrous DCM (500 mL).
-
Cool to -15°C under Nitrogen.
-
Add Diethylzinc (2.5 eq) cautiously (highly exothermic).
-
Add Diiodomethane (2.5 eq) dropwise, maintaining temperature <-10°C.[1]
-
Allow the reaction to warm to room temperature and stir for 12 hours.
-
Quench (Critical Safety Step): Cool to 0°C. Slowly add saturated aqueous Ammonium Chloride (
). Caution: Gas evolution and foaming. -
Extract with DCM, wash with brine, and dry over
. -
Isolation: The crude product contains a mixture of diastereomers. The desired (6S)-isomer is isolated via crystallization from Ethyl Acetate/Hexanes or via salt formation with a chiral amine (e.g., (R)-1-phenylethylamine) if high optical purity (>99% ee) is required.[1]
Synthesis Workflow Diagram
The following diagram visualizes the process chemistry route (Route B).
Caption: Step-by-step process synthesis of the spiro-proline intermediate from hydroxyproline.
Analytical Characterization (Self-Validation)
To ensure the trustworthiness of the synthesized material, the following analytical signatures must be verified.
-
1H NMR (400 MHz, CDCl3):
-
Chiral HPLC:
-
Specific Rotation:
to (c=1, CHCl3).[1]
References
-
Discovery of Ledipasvir: Link, J. O., et al. (2014).[5][6][7] "Discovery of Ledipasvir (GS-5885): A Potent, Once-Daily Oral NS5A Inhibitor for the Treatment of Hepatitis C Virus Infection."[1][7] Journal of Medicinal Chemistry, 57(5), 2033–2046.[5][6][7] Link
-
Process Chemistry Patent: "Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives."[1][8] US Patent 8,927,739 B2. (2015).[1] Link
-
Enantioselective Synthesis: López, B., et al. (2020).[9][10] "An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid." Molecules, 25(23), 5644.[10] Link[1]
-
Simmons-Smith Methodology: Simmons, H. E., & Smith, R. D. (1959). "A New Synthesis of Cyclopropanes." Journal of the American Chemical Society, 81(16), 4256–4264. Link[1]
Sources
- 1. Ledipasvir - Wikipedia [en.wikipedia.org]
- 2. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(Tert-Butoxy Carbonyl)-5-Azaspiro[2.4]heptane-6-Carboxylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Direct Binding of Ledipasvir to HCV NS5A: Mechanism of Resistance to an HCV Antiviral Agent - PMC [pmc.ncbi.nlm.nih.gov]
- 6. medkoo.com [medkoo.com]
- 7. Discovery of ledipasvir (GS-5885): a potent, once-daily oral NS5A inhibitor for the treatment of hepatitis C virus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. US8927739B2 - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives - Google Patents [patents.google.com]
- 9. mdpi.com [mdpi.com]
- 10. mdpi.com [mdpi.com]
